Cas no 1072946-51-0 (3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid)

• Product Name: 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid
• CAS No: 1072946-51-0
• MF: C₁₀H₁₀BF₃O₄
• MW: 261.990213871002
• MDL: MFCD11053824
• CID: 857077
• PubChem ID: 46738933
• Update Time: 2025-08-05

3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenyl)boronic acid
• 3-(1,3-DIOXOLAN-2-YL)-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• (3-(1,3-Dioxolan-2-yl)-5-(trifluoroMethyl)-phenyl)boronic acid
• QPNGCFKECJVVNJ-UHFFFAOYSA-N
• BS-22488
• DTXSID90674577
• MFCD11053824
• SCHEMBL15329749
• 1072946-51-0
• CS-0174179
• (3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenyl)boronicacid
• [3-(1,3-dioxolan-2-yl)-5-(trifluoromethyl)phenyl]boronic acid
• AKOS015855704
• 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid

• MDL： MFCD11053824
• Inchi： 1S/C10H10BF3O4/c12-10(13,14)7-3-6(9-17-1-2-18-9)4-8(5-7)11(15)16/h3-5,9,15-16H,1-2H2
• InChI Key： QPNGCFKECJVVNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CC(=C1)C1OCCO1)(F)F

Computed Properties

• Exact Mass: 262.06200
• Monoisotopic Mass: 262.0624234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 58.92000
• LogP: 0.43060

3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD230789)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid

Research Briefing on 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid (CAS: 1072946-51-0)

3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid (CAS: 1072946-51-0) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements and applications of this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated the utility of 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid in the synthesis of trifluoromethyl-substituted biaryl compounds, which are of particular interest in pharmaceutical research due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group, a common pharmacophore, imparts unique electronic and steric properties that can significantly influence the biological activity of the resulting compounds.

One notable application of this boronic acid derivative is in the development of kinase inhibitors. Kinases are a major target class in oncology, and the ability to introduce trifluoromethyl groups into kinase inhibitors can improve their binding affinity and selectivity. Recent publications have detailed the use of 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its role in drug synthesis, this compound has also been explored in materials science. Researchers have utilized it as a building block for the development of organic electronic materials, where the trifluoromethyl group contributes to the tuning of electronic properties and stability of the resulting polymers. This dual applicability in both pharmaceuticals and materials science underscores the compound's versatility and importance.

The synthetic routes to 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid have been optimized in recent years, with a focus on improving yield and purity. Advances in catalytic systems and reaction conditions have enabled more efficient access to this compound, facilitating its broader adoption in research and industrial applications. For instance, the use of palladium-based catalysts in Suzuki-Miyaura couplings has been refined to minimize side reactions and enhance the scalability of the process.

Despite its promising applications, challenges remain in the handling and storage of this boronic acid derivative. Like many boronic acids, it is sensitive to moisture and can undergo protodeboronation under certain conditions. Recent studies have addressed these issues by developing stabilized formulations and protective strategies, such as the use of anhydrous solvents and inert atmospheres during synthesis and storage.

Looking ahead, the continued exploration of 3-(1,3-Dioxolan-2-yl)-5-(trifluoromethyl)phenylboronic Acid is expected to yield further innovations in drug discovery and materials science. Its unique structural features and reactivity profile make it a valuable tool for chemists and researchers aiming to develop next-generation therapeutics and functional materials. Future research directions may include the exploration of its use in targeted drug delivery systems and the development of novel catalytic applications.